Cas no 1342510-03-5 (1-bromo-3-2-bromo-1-(pentyloxy)ethylbenzene)

1-Bromo-3-[2-bromo-1-(pentyloxy)ethyl]benzene is a brominated aromatic compound featuring dual bromine substitution, enhancing its reactivity in synthetic applications. The presence of both aryl and alkyl bromine groups makes it a versatile intermediate for cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex organic frameworks. The pentyloxy side chain contributes to improved solubility in organic solvents, aiding in reaction handling and purification. Its structural design allows for selective functionalization, making it valuable in pharmaceutical and materials chemistry for tailored synthesis. The compound's stability under standard conditions ensures reliable performance in multi-step synthetic routes.
1-bromo-3-2-bromo-1-(pentyloxy)ethylbenzene structure
1342510-03-5 structure
Product Name:1-bromo-3-2-bromo-1-(pentyloxy)ethylbenzene
CAS No:1342510-03-5
MF:C13H18Br2O
MW:350.089422702789
CID:5998047
PubChem ID:63474771
Update Time:2025-05-30

1-bromo-3-2-bromo-1-(pentyloxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3-[2-bromo-1-(pentyloxy)ethyl]-
    • 1-Bromo-3-(2-bromo-1-(pentyloxy)ethyl)benzene
    • 1-bromo-3-2-bromo-1-(pentyloxy)ethylbenzene
    • 1-bromo-3-[2-bromo-1-(pentyloxy)ethyl]benzene
    • EN300-1135173
    • 1342510-03-5
    • CS-0297654
    • AKOS012782659
    • Inchi: 1S/C13H18Br2O/c1-2-3-4-8-16-13(10-14)11-6-5-7-12(15)9-11/h5-7,9,13H,2-4,8,10H2,1H3
    • InChI Key: IDLRNVSURPGSMD-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=CC(C(OCCCCC)CBr)=C1

Computed Properties

  • Exact Mass: 349.97039g/mol
  • Monoisotopic Mass: 347.97244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.451±0.06 g/cm3(Predicted)
  • Boiling Point: 353.8±27.0 °C(Predicted)

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Additional information on 1-bromo-3-2-bromo-1-(pentyloxy)ethylbenzene

Comprehensive Overview of 1-Bromo-3-[2-Bromo-1-(Pentyloxy)Ethyl]Benzene (CAS No. 1342510-03-5)

1-Bromo-3-[2-bromo-1-(pentyloxy)ethyl]benzene (CAS No. 1342510-03-5) is a specialized organic compound with a unique molecular structure, combining brominated aromatic and ether functionalities. This compound has garnered attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Researchers and industry professionals frequently search for terms like "brominated benzene derivatives," "ether-functionalized aromatic compounds," and "CAS 1342510-03-5 applications" to explore its properties and uses.

The molecular structure of 1-bromo-3-[2-bromo-1-(pentyloxy)ethyl]benzene features two bromine atoms at distinct positions, enhancing its reactivity in substitution and coupling reactions. This characteristic makes it valuable for constructing complex molecules in medicinal chemistry, particularly in the development of novel therapeutic agents. Recent trends in organic synthesis highlight the growing demand for "halogenated building blocks" and "high-purity bromo compounds," aligning with this compound's niche applications.

From an industrial perspective, CAS 1342510-03-5 is often discussed alongside topics like "green chemistry alternatives" and "sustainable bromination methods." As environmental regulations tighten, manufacturers seek efficient pathways to minimize waste during the production of brominated intermediates. Innovations in catalytic processes and solvent-free reactions have further elevated the relevance of this compound in eco-conscious research.

Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are critical for verifying the purity and stability of 1-bromo-3-[2-bromo-1-(pentyloxy)ethyl]benzene. Quality control remains a top priority for buyers, with frequent searches for "CAS 1342510-03-5 specifications" and "supplier reliability." Reputable suppliers provide detailed technical data sheets, ensuring compliance with international standards like REACH and ISO.

In material science, this compound's dual bromine atoms enable precise functionalization of polymers and liquid crystals. Researchers exploring "advanced electronic materials" or "photoactive compounds" often investigate its role in modifying material properties. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) also positions it as a candidate for organic electronics and optoelectronic devices.

Storage and handling recommendations for 1-bromo-3-[2-bromo-1-(pentyloxy)ethyl]benzene emphasize inert atmospheres and moisture-free conditions to prevent degradation. FAQs like "how to store brominated aromatics" and "shelf life of CAS 1342510-03-5" reflect user concerns about long-term usability. Proper packaging in amber glass under nitrogen is commonly advised.

The future outlook for CAS 1342510-03-5 ties into broader trends such as "precision synthesis" and "custom chemical solutions." As industries prioritize tailored molecular designs, the demand for structurally versatile intermediates like this brominated ether is expected to rise. Collaborative efforts between academia and manufacturers will likely uncover new applications in catalysis and nanotechnology.

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